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Compound of Interest

Compound Name: 3-Formylindol-1-yl-acetic acid

Cat. No.: B141428 Get Quote

An In-depth Technical Guide to 3-Formylindol-1-yl-acetic acid

Abstract
3-Formylindol-1-yl-acetic acid (CAS No: 138423-98-0) is a versatile heterocyclic compound

that serves as a critical intermediate in organic synthesis and medicinal chemistry.[1]

Characterized by an indole nucleus functionalized with both a formyl group and an acetic acid

moiety, this molecule offers multiple reactive sites for the construction of more complex,

biologically active compounds.[1] Its primary utility lies in its role as a building block for novel

pharmaceuticals, particularly in the development of potential anti-inflammatory and anticancer

agents.[1] This document provides a comprehensive overview of its physicochemical

properties, a detailed experimental protocol for its synthesis, and a summary of its applications

in research and drug development.

Physicochemical Properties
The fundamental physicochemical properties of 3-Formylindol-1-yl-acetic acid are

summarized below. These properties are essential for its handling, storage, and application in

experimental settings. The compound typically appears as a light yellow to yellow solid and is

sensitive to air.[2] For storage, it is recommended to keep it in a dark place under an inert

atmosphere at 2-8°C.[2][3]
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Property Value Reference(s)

CAS Number 138423-98-0 [2][4]

Molecular Formula C₁₁H₉NO₃ [2][4]

Molecular Weight 203.19 g/mol [2][4]

Appearance Light yellow to yellow solid [2]

Melting Point 197-200 °C (lit.) [2][4]

Boiling Point 458.5 ± 25.0 °C (Predicted) [2][3]

Density 1.30 ± 0.1 g/cm³ (Predicted) [2][3]

Solubility Soluble in DMSO [5]

pKa 4.15 ± 0.10 (Predicted) [2][3]

InChI Key
ZUUGBTJTGRTIFK-

UHFFFAOYSA-N
[2][4]

SMILES OC(=O)Cn1cc(C=O)c2ccccc12 [4]

Experimental Protocols
Synthesis of 3-Formylindol-1-yl-acetic acid
A common method for the synthesis of 3-Formylindol-1-yl-acetic acid involves the hydrolysis

of its corresponding ethyl ester, (3-Formyl-1H-indol-1-yl)acetate.[2]

Materials:

Ethyl (3-formyl-1H-indol-1-yl)acetate (15.9 g, 69 mmol)

1,4-Dioxane (100 mL)

1 N Sodium hydroxide (NaOH) solution (10 mL)

Water (H₂O) (500 mL)

Diethyl ether (150 mL)
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5 N Hydrochloric acid (HCl)

Ethyl acetate

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Dissolve Ethyl (3-formyl-1H-indol-1-yl)acetate in 1,4-dioxane in a suitable reaction vessel.[2]

Cool the mixture to 0 °C using an ice bath and add the 1 N sodium hydroxide solution.[2]

Remove the ice bath and stir the reaction mixture at room temperature for 4 days.[2]

Upon completion of the reaction, add 500 mL of water to the mixture.[2]

Wash the aqueous mixture with 150 mL of diethyl ether to remove any unreacted starting

material or non-polar impurities.[2]

Acidify the aqueous phase to a pH of less than 2 using 5 N hydrochloric acid.[2]

Extract the acidified aqueous phase with two portions of ethyl acetate (250 mL and 150 mL).

[2]

Combine the organic extracts and dry them over anhydrous magnesium sulfate.[2]

Concentrate the dried organic solution under reduced pressure to yield the final product, 3-
Formylindol-1-yl-acetic acid, as a white solid (yield: 10.3 g, 73%).[2]

Characterization: The product can be characterized by ¹H-NMR (DMSO-d₆): δH = 5.20 (2H, s),

7.3 (2H, m), 7.55 (1H, d), 8.12 (1H, d), 8.30 (1H, s), 9.95 (1H, s), 13.3 (1H, br s).[2]
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Caption: Synthesis workflow for 3-Formylindol-1-yl-acetic acid.
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Biological Significance and Applications
3-Formylindol-1-yl-acetic acid is not typically used as a final bioactive product but rather as a

crucial intermediate in the synthesis of more complex molecules.[1] Its bifunctional nature,

possessing both an aldehyde and a carboxylic acid, makes it a valuable scaffold in medicinal

chemistry and materials science.

Pharmaceutical Development: The compound is a key starting material for synthesizing

various pharmaceuticals.[1] Researchers utilize its functional groups to build diverse

derivatives, exploring their potential as treatments for cancer and neurological disorders.[1]

Its structure is foundational for creating compounds with potential anti-inflammatory and

anticancer properties.[1]

Biochemical Research and Cross-linking: In biochemical applications, it is used to synthesize

indolecarboxaldehyde resins.[3][4] These resins are employed to immobilize amines and

their derivatives through reductive amination, which is useful for creating affinity columns or

for solid-phase synthesis.[4] This application is valuable for studying the mechanisms of

action of other indole derivatives and understanding their biological activities.[1]
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Caption: Key application pathways for 3-Formylindol-1-yl-acetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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